Cas no 111335-84-3 (Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester)

• Product Name: Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester
• CAS No: 111335-84-3
• MF: C₁₄H₁₀N₄O₂S
• MW: 298.319800853729
• CID: 1197570
• Update Time: 2024-08-05

Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester

• Inchi： 1S/C14H10N4O2S/c19-13(20-12-4-2-1-3-5-12)10-6-8-11(9-7-10)18-14(21)15-16-17-18/h1-9H,(H,15,17,21)
• InChI Key： YZNRQBAXZXHQOA-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)C1=CC=C(N2C(=S)N=NN2)C=C1

Computed Properties

• Exact Mass: 298.0526

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 446.7±47.0 °C(Predicted)
• PSA: 66.29
• pka: -5.86±0.20(Predicted)